Cas no 524719-43-5 (4-[(4-Isopropylpiperazin-1-yl)sulfonyl]aniline)

4-[(4-Isopropylpiperazin-1-yl)sulfonyl]aniline is a sulfonamide-based compound featuring an aniline core functionalized with a 4-isopropylpiperazine sulfonyl group. This structure imparts unique physicochemical properties, making it valuable in medicinal chemistry and pharmaceutical research. The isopropylpiperazine moiety enhances solubility and bioavailability, while the sulfonyl linker provides stability and potential for further derivatization. Its well-defined synthetic pathway ensures high purity and reproducibility, critical for drug development applications. The compound serves as a versatile intermediate in the synthesis of biologically active molecules, particularly those targeting central nervous system (CNS) disorders or antimicrobial agents. Its balanced lipophilicity and electronic effects make it suitable for structure-activity relationship (SAR) studies.

4-[(4-Isopropylpiperazin-1-yl)sulfonyl]aniline structure

524719-43-5 structure

Product Name:4-[(4-Isopropylpiperazin-1-yl)sulfonyl]aniline

CAS No:524719-43-5

MF:C₁₃H₂₁N₃O₂S

MW:283.389741659164

CID:1067654

PubChem ID:2759511

Update Time:2025-05-28

4-[(4-Isopropylpiperazin-1-yl)sulfonyl]aniline Chemical and Physical Properties

Names and Identifiers

- 4-[(4-Isopropylpiperazin-1-yl)sulfonyl]aniline
- 4-(4-ISO-PROPYL-PIPERAZINE-1-SULFONYL)-ANILINE
- 1-isopropyl-4-(4-aminophenylsulfonyl)piperazine
- AKOS003591159
- SCHEMBL4004725
- 524719-43-5
- FZKDJFYWLGROMG-UHFFFAOYSA-N
- 4-(4-propan-2-ylpiperazin-1-yl)sulfonylaniline
- 4-(4-Isopropyl-piperazine-1-sulfonyl)-phenylamine
- 4-{[4-(propan-2-yl)piperazin-1-yl]sulfonyl}aniline
- 1-[(4-aminophenyl)sulfonyl]-4-(1-methylethyl)-piperazine
- 4-?[[4-?(1-?Methylethyl)?-?1-?piperazinyl]?sulfonyl]?-benzeneamine
- Oprea1_039728
- 4-((4-Isopropylpiperazin-1-yl)sulfonyl)aniline
- MDL： MFCD03502967
- Inchi： 1S/C13H21N3O2S/c1-11(2)15-7-9-16(10-8-15)19(17,18)13-5-3-12(14)4-6-13/h3-6,11H,7-10,14H2,1-2H3
- InChI Key： FZKDJFYWLGROMG-UHFFFAOYSA-N
- SMILES： S(C1C=CC(=CC=1)N)(N1CCN(C(C)C)CC1)(=O)=O

Computed Properties

Exact Mass: 283.13544809g/mol
Monoisotopic Mass: 283.13544809g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 19
Rotatable Bond Count: 3
Complexity: 375
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1
Topological Polar Surface Area: 75Å²

4-[(4-Isopropylpiperazin-1-yl)sulfonyl]aniline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM313544-1g	4-((4-Isopropylpiperazin-1-yl)sulfonyl)aniline	524719-43-5	95%	1g	$188	2022-09-29
Chemenu	CM313544-5g	4-((4-Isopropylpiperazin-1-yl)sulfonyl)aniline	524719-43-5	95%	5g	$564	2022-09-29
Chemenu	CM313544-5g	4-((4-Isopropylpiperazin-1-yl)sulfonyl)aniline	524719-43-5	95%	5g	$480	2021-08-18
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1718246-1g	4-[[4-(1-Methylethyl)-1-piperazinyl]sulfonyl]benzenamine	524719-43-5	98%	1g	￥1556.00	2024-05-10
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1718246-5g	4-[[4-(1-Methylethyl)-1-piperazinyl]sulfonyl]benzenamine	524719-43-5	98%	5g	￥4309.00	2024-05-10